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Compound of Interest

Compound Name:
3-(3-

Methoxyphenoxy)propylamine

Cat. No.: B1309809 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the multi-step synthesis of

3-(3-methoxyphenoxy)propylamine, a valuable building block in medicinal chemistry and

drug development, starting from 3-methoxypropanol. The described synthetic route involves

four key transformations: tosylation, Williamson ether synthesis, azidation, and subsequent

reduction to the final primary amine.

Synthetic Pathway Overview
The synthesis proceeds through a four-step sequence, designed to efficiently construct the

target molecule. Initially, the hydroxyl group of 3-methoxypropanol is converted into a good

leaving group by tosylation. This is followed by a Williamson ether synthesis with 3-

methoxyphenol to form the core ether linkage. The terminal alcohol of the resulting

intermediate is then converted to an azide, which is subsequently reduced to the desired

primary amine, 3-(3-methoxyphenoxy)propylamine.
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3-Methoxypropanol Step 1: Tosylation 3-Methoxypropyl
p-toluenesulfonate

Step 2: Williamson
Ether Synthesis 3-(3-Methoxyphenoxy)propan-1-ol

3-Methoxyphenol

Step 3: Azidation 1-Azido-3-(3-methoxyphenoxy)propane Step 4: Reduction 3-(3-Methoxyphenoxy)propylamine

Dissolve 3-methoxypropanol
in anhydrous DCM Cool to 0 °C Add Pyridine Add TsCl portion-wise Stir at 0 °C then rt Quench with 1M HCl Work-up and Extraction Dry and Concentrate 3-Methoxypropyl

p-toluenesulfonate

Combine 3-methoxyphenol
and K₂CO₃ in ACN

Add 3-methoxypropyl
p-toluenesulfonate Reflux for 24h Cool and Filter Concentrate Work-up and Extraction Purify by Chromatography 3-(3-Methoxyphenoxy)propan-1-ol

Dissolve alcohol
in anhydrous toluene Add DBU Add DPPA Heat to 80 °C Quench and Extract Dry and Concentrate 1-Azido-3-(3-methoxyphenoxy)propane

Dissolve azide in THF Add PPh₃ and Water Reflux for 6h Remove THF Extract with Ethyl Acetate Dry and Concentrate Purify by Chromatography
or Distillation 3-(3-Methoxyphenoxy)propylamine

Click to download full resolution via product page

To cite this document: BenchChem. [Synthesis of 3-(3-Methoxyphenoxy)propylamine from 3-
Methoxypropanol: Application Notes and Protocols]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1309809#synthesis-of-3-3-
methoxyphenoxy-propylamine-from-3-methoxy-propanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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